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These application notes and protocols provide a comprehensive overview of the best practices
for urinary catheter securement, with a focus on preventing trauma and associated
complications. The information is based on current clinical guidelines, systematic reviews, and
experimental studies.

Introduction: The Imperative for Proper Catheter
Securement

Indwelling urinary catheters are a common medical intervention, with 15-25% of hospitalized
patients requiring catheterization.[1] However, their use is associated with a significant risk of
complications, including catheter-associated urinary tract infections (CAUTISs), urethral trauma,
bladder spasms, and skin erosion.[2][3] Improperly secured catheters are a primary contributor
to these adverse events.[2]

External securement of urinary catheters is a critical practice to mitigate these risks.[2][4] It is
essential to understand that the catheter's internal balloon is intended to keep the tip within the
bladder, not to anchor the entire device.[2] True securement occurs externally and is vital for
patient safety and comfort.[2]

Pathophysiology of Catheter-Related Trauma
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latrogenic urethral injury is a significant concern during and after catheterization.[5][6] The
urethral lining is delicate, and trauma can occur through several mechanisms:

« Difficult Insertion: Forcing a catheter can lead to mucosal injury, scarring, and the formation
of urethral strictures.[5]

» Improper Balloon Inflation: Premature inflation of the balloon within the urethra can cause
significant trauma.[6][7]

o Catheter Movement and Traction: An unsecured catheter can move, causing friction and
erosion of the urethral meatus and bladder neck.[8] Tension from the weight of the drainage
bag can exacerbate this traction.[9]

These traumatic events can lead to both acute complications, such as bleeding and urinary
retention, and long-term issues like urethral strictures.[10][11]

Comparative Efficacy of Securement Devices

A variety of devices are available for urinary catheter securement, broadly categorized as
adhesive devices, elastic straps, and medical tapes. The selection of an appropriate device is
crucial for effective securement.

Quantitative Data on Securement Device Performance

The following tables summarize quantitative data from studies evaluating the performance of
different catheter securement methods.

Table 1: Peak Axial Pull Force for Catheter Dislodgement in a Porcine Model
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Mean Peak Axial Pull Force p-value (vs. Investigational
Securement Method

(Newtons) Devices)

Investigational Adhesive

) 40.41 -
Device 1
Investigational Adhesive

) 41.00 -
Device 2
Sutureless Securement Device  37.00 Non-inferior
Sutures 28.00 < 0.0001
Securement Dressing 17.00 < 0.0001

Data from a study comparing two investigational adhesive securement devices to a sutureless
securement device, a securement dressing, and sutures in a pig model.[2][12][13]

Table 2: Impact of a Simple Securement Device on Catheter-Related Complications in ICU
Patients (Randomized Controlled Trial)

Intervention

Control Group ] ] 95%
Group Relative Risk .
Outcome (No Confidence
(Securement (RR)
. Securement) Interval (CI)
Device)
Catheter-
Associated ) ]
) Undisclosed Undisclosed 0.2 0.05 - 0.67
Urinary Tract
Infection (CAUTI)
Meatal Pressure ) )
Undisclosed Undisclosed 0.31 0.15-0.58

Injury

Data from a randomized controlled trial (n=350) analyzing the effectiveness of an in-house
securement device in an ICU setting.[14]

Table 3: Patient-Reported Complications Associated with Indwelling Urethral Catheters
(Multicenter Cohort Study)
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o Prevalence in Prevalence in
Complication Type Overall Prevalence
Females Males
47.3% (Non- 58.6% (Non-
Any Complication 57.0% infectious) 15.5% infectious) 8.6%
(Infectious) (Infectious)
Non-infectious
o 55.4% 47.3% 58.6%
Complications
Infectious
10.5% 15.5% 8.6%

Complications

Data from a multicenter cohort study of 2,076 adults with an indwelling urethral catheter.[15]

Experimental Protocols
Protocol for Comparative Evaluation of Adhesive vs.
Elastic Securement Devices

This protocol is adapted from a registered clinical trial (NCT07093437) comparing adhesive
and elastic urinary catheter securement devices in critically ill patients.[16]

Objective: To evaluate and compare the effectiveness of adhesive versus elastic wristband
securement devices for urinary catheters in preventing catheter-associated complications in
critically ill patients.[16]

Methodology:

» Study Design: An experimental, randomized, open-label trial with two intervention groups.
[16]

» Participant Selection: Critically ill patients in an Intensive Care Unit (ICU) requiring a urinary
catheter for at least 48 hours.

e Randomization: Patients are randomly assigned to one of two groups:
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o Group 1 (G1): Urinary catheter securement using a commercially available adhesive
device.[16]

o Group 2 (G2): Urinary catheter securement using an elastic wristband device.[16]

e [ntervention:

o Securement Location: The urinary catheter is secured on the anterior aspect of the thigh.
The placement site is chosen with the patient's leg bent to ensure no tension on the
catheter during movement.[16]

o Anchoring Method:
» Female patients: The catheter is anchored at the "Y" junction.[16]

» Male patients: The catheter is anchored just after the sampling port of the urine
collection system.[16]

e Qutcome Measures:

o Primary Outcome: Incidence of catheter-associated complications (a composite of urethral
meatus injuries, patient discomfort, and CAUT]I).

o Secondary Outcomes:
» Incidence of urethral meatus injuries.
» Patient-reported discomfort and pain (for patients able to communicate).
» Incidence of CAUTI.

o Data Collection: Regular monitoring for pressure injuries, pain levels, and signs of infection
by medical staff.

Application Notes: Best Practices for Catheter

Securement
Securement Device Selection
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» Commercial catheter securement devices are the preferred method of anchoring.

» For patients with thigh edema, silicone-based adhesive devices may be preferred over
acrylic-based adhesives to minimize skin damage.

e The use of medical tape is a common practice, with suggested methods including crisscross,
chevron, or horizontal placement; however, no controlled trials have definitively established
the superiority of one taping method over another.[4]

Securement Location

o Females: The catheter should generally be secured to the thigh.[4]
e Males: The catheter can be secured to the upper thigh or lower abdomen.[4]

e Some evidence suggests that thigh fixation may be superior to abdominal securement for
both genders.[4]

Monitoring and Maintenance

» Assess the catheter securement at least once per shift.
e Monitor the urethral meatus daily for any signs of irritation, erosion, or leakage.

o Change the securement device according to the manufacturer's recommendations or if it
becomes soiled or compromised.

Visualized Workflows and Logical Relationships
Logical Workflow for Urinary Catheter Securement

The following diagram illustrates the key decision points and actions in the process of urinary
catheter securement.
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Best practices workflow for urinary catheter securement.
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Decision Pathway for Securement Device Selection

This diagram outlines a logical pathway for selecting an appropriate urinary catheter
securement device based on patient factors.
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Decision pathway for selecting a securement device.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12378306#best-practices-for-urinary-catheter-
securement-to-prevent-trauma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b12378306#best-practices-for-urinary-catheter-securement-to-prevent-trauma
https://www.benchchem.com/product/b12378306#best-practices-for-urinary-catheter-securement-to-prevent-trauma
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

